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Compound of Interest

Compound Name:
4'-Hydroxy-3'-

(trifluoromethyl)acetophenone

Cat. No.: B139320 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available chemical safety information for 4'-
Hydroxy-3'-(trifluoromethyl)acetophenone (CAS No. 149105-11-3). It is intended for

informational purposes for a technical audience and should not be considered a substitute for a

formal risk assessment or the guidance provided in a Safety Data Sheet (SDS).

Introduction
4'-Hydroxy-3'-(trifluoromethyl)acetophenone is a substituted acetophenone derivative.

Acetophenones are a class of organic compounds that are widely used as intermediates in the

synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals. The presence of a

trifluoromethyl group can significantly alter the physicochemical and biological properties of a

molecule, often enhancing its metabolic stability and bioactivity. This guide provides a

consolidated overview of the available safety information for this compound, focusing on its

hazard identification, handling procedures, and the experimental protocols for its safety

assessment.

Hazard Identification and Classification
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Based on available Safety Data Sheets, 4'-Hydroxy-3'-(trifluoromethyl)acetophenone is

classified under the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS) as follows:

Skin Irritation: Category 2 (Causes skin irritation)

Serious Eye Irritation: Category 2 (Causes serious eye irritation)

Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory

irritation)

Signal Word: Warning

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements: A comprehensive list of precautionary statements can be found in

the supplier's Safety Data Sheet. Key recommendations include avoiding breathing

dust/fume/gas/mist/vapors/spray, washing skin thoroughly after handling, and using only

outdoors or in a well-ventilated area.

Physicochemical and Toxicological Data
Quantitative toxicological data for 4'-Hydroxy-3'-(trifluoromethyl)acetophenone, such as

LD50 (median lethal dose) and LC50 (median lethal concentration) values, are not readily

available in the public domain. The information presented below is collated from various

supplier data sheets.

Table 1: Physicochemical Properties
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Property Value Reference

CAS Number 149105-11-3 [1][2]

Molecular Formula C₉H₇F₃O₂ [1][2]

Molecular Weight 204.15 g/mol [2]

Appearance Brown powder/solid [1]

Melting Point 170.5-179.5 °C [1]

Boiling Point 174-179 °C

Table 2: Acute Toxicity Data

Endpoint Value Species Route Reference

LD50
Data not

available
- - -

LC50
Data not

available
- - -

Experimental Protocols for Safety Assessment
Detailed experimental protocols for assessing the safety of chemicals are provided by

organizations such as the Organisation for Economic Co-operation and Development (OECD).

The following are summaries of the OECD guidelines relevant to the identified hazards of 4'-
Hydroxy-3'-(trifluoromethyl)acetophenone.

Skin Irritation/Corrosion (OECD Guideline 404)
This test is designed to assess the potential of a substance to cause reversible inflammatory

changes to the skin.

Methodology:

Animal Model: Healthy, young adult albino rabbits are typically used.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.thermofisher.com/order/catalog/product/H31691.03
https://www.alachem.co.jp/en/product/149105-11-3
https://www.thermofisher.com/order/catalog/product/H31691.03
https://www.alachem.co.jp/en/product/149105-11-3
https://www.alachem.co.jp/en/product/149105-11-3
https://www.thermofisher.com/order/catalog/product/H31691.03
https://www.thermofisher.com/order/catalog/product/H31691.03
https://www.benchchem.com/product/b139320?utm_src=pdf-body
https://www.benchchem.com/product/b139320?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Test Substance Preparation: The test substance (solid or liquid) is applied directly to a small

area of shorn skin.

Application: A gauze patch holding 0.5 g of the solid test substance is applied to the skin and

held in place with a semi-occlusive dressing for a 4-hour exposure period.

Observation: After the exposure period, the patch is removed, and the skin is examined for

erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal.

Scoring: The reactions are scored according to a standardized grading system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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